Cas no 1797888-87-9 (N-[4-(4-methoxypiperidin-1-yl)phenyl]propanamide)

• Product Name: N-[4-(4-methoxypiperidin-1-yl)phenyl]propanamide
• CAS No: 1797888-87-9
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 5374605
• Update Time: 2025-10-24

N-[4-(4-methoxypiperidin-1-yl)phenyl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(4-methoxypiperidin-1-yl)phenyl]propanamide

• Inchi： 1S/C15H22N2O2/c1-3-15(18)16-12-4-6-13(7-5-12)17-10-8-14(19-2)9-11-17/h4-7,14H,3,8-11H2,1-2H3,(H,16,18)
• InChI Key： ULZAKOJVPDMVRB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCC(OC)CC2)C=C1)(=O)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on N-[4-(4-methoxypiperidin-1-yl)phenyl]propanamide

Comprehensive Overview of N-[4-(4-methoxypiperidin-1-yl)phenyl]propanamide (CAS No. 1797888-87-9)

N-[4-(4-methoxypiperidin-1-yl)phenyl]propanamide (CAS No. 1797888-87-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its CAS number 1797888-87-9, belongs to the class of piperidine derivatives, which are widely studied for their bioactive potential. The presence of a methoxypiperidin moiety and a propanamide group in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the demand for piperidine-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in N-[4-(4-methoxypiperidin-1-yl)phenyl]propanamide due to its potential interactions with biological targets, such as enzymes and receptors. The compound's methoxy group and arylpropanamide backbone are key features that contribute to its stability and bioavailability, making it a subject of ongoing studies in pharmacokinetics and pharmacodynamics.

One of the most frequently searched questions related to this compound is: "What are the applications of N-[4-(4-methoxypiperidin-1-yl)phenyl]propanamide in drug development?" Current research suggests that this compound may serve as a scaffold for designing novel therapeutics, particularly in areas such as central nervous system (CNS) disorders and inflammatory diseases. Its structural similarity to other bioactive piperidine derivatives has also sparked interest in its potential as a kinase inhibitor or GPCR modulator.

The synthesis of N-[4-(4-methoxypiperidin-1-yl)phenyl]propanamide involves multi-step organic reactions, including amidation and N-arylation processes. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and accurate characterization. Researchers and manufacturers emphasize the importance of quality control and batch consistency when producing this compound, as these factors are critical for reproducible experimental results.

Another trending topic in the scientific community is the structure-activity relationship (SAR) of piperidine-containing compounds. Studies on N-[4-(4-methoxypiperidin-1-yl)phenyl]propanamide aim to elucidate how modifications to its methoxy group or propanamide chain could enhance its biological activity. Such insights are invaluable for optimizing drug candidates and reducing off-target effects.

From a commercial perspective, CAS No. 1797888-87-9 is available through specialized chemical suppliers, often in quantities tailored for research and development purposes. Pricing and availability may vary depending on the supplier's synthesis capabilities and regulatory compliance. Researchers are advised to verify the certificate of analysis (CoA) and safety data sheets (SDS) before purchasing to ensure compliance with laboratory standards.

In summary, N-[4-(4-methoxypiperidin-1-yl)phenyl]propanamide represents a compelling area of study in modern chemistry and pharmacology. Its unique molecular architecture and potential therapeutic applications make it a compound of interest for both academic and industrial researchers. As the scientific community continues to explore its properties, this compound may pave the way for innovative treatments in various medical fields.